Cas no 1805431-67-7 (Methyl 5-bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate)
Methyl 5-bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate
-
- Inchi: 1S/C9H5BrF2N2O2/c1-16-9(15)7-5(2-13)14-3-4(10)6(7)8(11)12/h3,8H,1H3
- InChI Key: ISOFKEOGRDZEAU-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C#N)C(C(=O)OC)=C1C(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 318
- XLogP3: 2.1
- Topological Polar Surface Area: 63
Methyl 5-bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029061966-1g |
Methyl 5-bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate |
1805431-67-7 | 97% | 1g |
$1,460.20 | 2022-04-01 |
Methyl 5-bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on Methyl 5-bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate
Methyl 5-bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805431-67-7): A Key Intermediate in Modern Pharmaceutical Synthesis
Methyl 5-bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805431-67-7) is a highly versatile and significant compound in the realm of pharmaceutical chemistry. Its unique structural features, characterized by the presence of a bromo, cyano, and difluoromethyl substituents on a pyridine core, make it an invaluable intermediate in the synthesis of various biologically active molecules. This compound has garnered considerable attention in recent years due to its role in the development of novel therapeutic agents targeting a wide range of diseases.
The< strong>pyridine scaffold is a cornerstone in medicinal chemistry, owing to its ability to mimic the heterocyclic structures found in numerous natural products and pharmacologically active compounds. The specific modifications present in Methyl 5-bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate enhance its reactivity and functionality, enabling chemists to construct complex molecular architectures with precision. The bromo and cyano groups serve as key handles for further functionalization, while the difluoromethyl moiety introduces metabolic stability and lipophilicity, which are critical factors in drug design.
In recent years, there has been a surge in research focused on developing new therapeutic strategies for cancer, infectious diseases, and neurological disorders. Methyl 5-bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate has emerged as a crucial building block in several high-profile drug discovery campaigns. For instance, its application in the synthesis of kinase inhibitors has shown promising results in preclinical studies. The compound's ability to serve as a precursor for molecules that interact with target enzymes underscores its importance in modern drug development.
The< strong>difluoromethyl group, in particular, has been extensively studied for its ability to improve pharmacokinetic properties of drug candidates. This moiety enhances binding affinity by increasing lipophilicity and metabolic stability, making it a preferred choice for medicinal chemists aiming to optimize drug-like properties. The presence of both bromo and cyano substituents further expands the synthetic possibilities, allowing for diverse derivatization strategies that can be tailored to specific biological targets.
Recent advancements in synthetic methodologies have further highlighted the utility of Methyl 5-bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have enabled the efficient introduction of various functional groups onto the pyridine core. These techniques have been instrumental in generating novel analogs with enhanced biological activity. Additionally, computational studies have played a pivotal role in predicting the structural and electronic properties of this compound, aiding chemists in designing more effective synthetic routes.
The< strong>5-bromo substituent on the pyridine ring is particularly noteworthy for its role in cross-coupling reactions. Brominated pyridines are known to undergo facile coupling with aryl halides and organometallic reagents, facilitating the construction of complex heterocyclic systems. This property has been leveraged in the synthesis of multifunctional molecules with potential therapeutic applications. Furthermore, the cyano group can be further modified through reduction or hydrolysis to introduce amine or carboxylic acid functionalities, respectively.
The< strong>2-cyano group not only contributes to the overall electronic properties of the molecule but also serves as a versatile handle for further chemical transformations. It can be converted into other functional groups such as carboxylic acids or esters through hydrolysis or esterification reactions. These modifications are crucial for fine-tuning the pharmacological properties of derived compounds. Moreover, the cyano group can participate in condensation reactions with aldehydes or ketones to form Schiff bases or other heterocyclic structures.
In conclusion, Methyl 5-bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate represents a cornerstone compound in pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists working on cutting-edge drug discovery projects. The ongoing research into this compound continues to uncover new synthetic strategies and applications, reinforcing its significance in modern pharmaceutical chemistry.
1805431-67-7 (Methyl 5-bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)